Cas no 1346652-41-2 (3-O-beta-D-xylopyranosyl-28-O-beta-D-glucopyranosylphytolaccagenic acid)

• Product Name: 3-O-beta-D-xylopyranosyl-28-O-beta-D-glucopyranosylphytolaccagenic acid
• CAS No: 1346652-41-2
• Molecular Formula: C₄₂H₆₆O₁₅
• Molecular Weight: 810.964
• CID: 2051858
• PubChem ID: 164886426

3-O-beta-D-xylopyranosyl-28-O-beta-D-glucopyranosylphytolaccagenic acid Properties

Names and Identifiers

• 3-O-beta-D-xylopyranosyl-28-O-beta-D-glucopyranosylphytolaccagenic acid
• esculentoside T
• E87170
• 1346652-41-2
• Esculentoside T

• InChIKey： FAIBCUGVQRXPOI-UHFFFAOYSA-N
• Inchi： InChI=1S/C42H66O15/c1-37(35(51)53-6)13-15-42(36(52)57-34-32(50)30(48)29(47)24(18-43)55-34)16-14-40(4)21(22(42)17-37)7-8-26-38(2)11-10-27(56-33-31(49)28(46)23(45)19-54-33)39(3,20-44)25(38)9-12-41(26,40)5/h7,22-34,43-50H,8-20H2,1-6H3
• SMILES： COC(=O)C1(C)CCC2(CCC3(C)C(=CCC4C5(C)CCC(OC6OCC(O)C(O)C6O)C(C)(CO)C5CCC34C)C2C1)C(=O)OC1OC(CO)C(O)C(O)C1O |c:13|

Computed Properties

• Exact Mass: 810.44017139g/mol
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 15
• Rotatable Bond Count: 9
• Monoisotopic Mass: 810.44017139g/mol
• Heavy Atom Count: 57
• Complexity: 1570
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 19
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 242Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins